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Compound of Interest

Compound Name: Fluorobenzene

Cat. No.: B045895 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

fluorobenzene (CAS No. 462-06-6). Adherence to these procedures is critical for ensuring

personnel safety, minimizing environmental impact, and maintaining regulatory compliance

within research, development, and manufacturing environments. Fluorobenzene is a highly

flammable, toxic, and environmentally harmful chemical that requires disposal as a hazardous

waste.[1][2][3]

Immediate Safety and Handling Precautions
Before handling fluorobenzene, it is imperative to consult the manufacturer-provided Safety

Data Sheet (SDS). The following are general safety protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (neoprene or vinyl), safety goggles with a face shield, and a flame-retardant

lab coat.[4]

Ventilation: Handle fluorobenzene in a well-ventilated area or under a certified chemical

fume hood to minimize inhalation exposure.[5][6]

Ignition Sources: Fluorobenzene is highly flammable with a low flash point.[2][7] All potential

ignition sources—such as open flames, hot surfaces, sparks, and static discharge—must be

strictly eliminated from the handling and storage area.[1][3] Use only non-sparking tools and

ensure all equipment is properly grounded.[2][3][8]
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Containment: Prevent fluorobenzene from entering drains or waterways, as it is toxic to

aquatic life with long-lasting effects.[1][5]

Fluorobenzene Waste: Quantitative Data Summary
The following table summarizes key quantitative data for fluorobenzene, informing its safe

handling and disposal.

Property Value Citation

UN Number UN2387 [2]

CAS Number 462-06-6 [2][3]

Flash Point -12.8 °C (9 °F) [7]

Boiling Point 85.1 °C (185.2 °F) [7]

Flammability Limits
LEL: Currently Not Available;

UEL: Currently Not Available
[7]

Acute Toxicity (Oral) LD50: 4399 mg/kg (Rat) [9]

Acute Toxicity (Inhalation) LC50: 26908 mg/m³ (Rat) [9]

NFPA 704 Rating
Health: -; Flammability: 3;

Reactivity: 0
[2]

Step-by-Step Disposal Protocol
Fluorobenzene must be disposed of as a halogenated organic hazardous waste.[10] Do not

mix it with non-halogenated waste streams, as this increases disposal costs and complexity.

[11]

Experimental Protocol: Waste Segregation and
Collection

Waste Identification: Identify the waste stream as "Fluorobenzene" or "Halogenated Organic

Waste containing Fluorobenzene."

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b045895?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-FLUOROBENZENE-CASNO-462-06-3856H-EN.aspx
https://www.benchchem.com/pdf/Proper_Disposal_of_p_Fluoroazobenzene_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b045895?utm_src=pdf-body
https://www.benchchem.com/product/b045895?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0939.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0939.pdf
https://www.fishersci.com/store/msds?partNumber=AC119345000&countryCode=US&language=en
https://cameochemicals.noaa.gov/chris/FLB.pdf
https://cameochemicals.noaa.gov/chris/FLB.pdf
https://cameochemicals.noaa.gov/chris/FLB.pdf
https://en.futongchem.cn/news_detail/321806.html
https://en.futongchem.cn/news_detail/321806.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0939.pdf
https://www.benchchem.com/product/b045895?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://ehs.cornell.edu/book/export/html/1312
https://www.benchchem.com/product/b045895?utm_src=pdf-body
https://www.benchchem.com/product/b045895?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container Selection: Obtain a designated hazardous waste container compatible with

fluorobenzene. This is often a green-labeled carboy specifically for halogenated organic

wastes.[10] The container must be in good condition with a secure, tight-fitting lid.[12][13]

Labeling: As soon as the first drop of waste is added, the container must be clearly labeled

with the words "Hazardous Waste," the full chemical name ("Fluorobenzene"), and a

description of its hazards (e.g., "Flammable," "Toxic").[11][13]

Accumulation:

Collect the fluorobenzene waste in the labeled container.

Keep the container closed at all times, except when actively adding waste.[11][13]

Store the container in a designated satellite accumulation area that is at or near the point

of generation.[13]

The storage area must be a well-ventilated, cool location away from heat and ignition

sources.[3][8]

Disposal Request: Once the container is full or the project is complete, submit a chemical

waste pickup request to your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.[2] Do not dispose of

fluorobenzene down the drain.[6][8][11]

Emergency Protocol: Spill Management
In the event of a fluorobenzene spill, follow these steps:

Evacuate and Restrict Access: Immediately alert others and evacuate all non-essential

personnel from the area.[9] Restrict access to the spill zone.[2]

Eliminate Ignition Sources: Remove all ignition sources from the immediate vicinity.[2][4]

Ventilate: Increase ventilation in the area of the spill.[2]

Containment and Cleanup:
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Wearing appropriate PPE, stop the source of the leak if it is safe to do so.[4]

Contain the spill using an inert absorbent material such as sand, vermiculite, or dry earth.

[2][6][9] Do not use combustible materials like sawdust.

Using non-sparking tools, carefully collect the absorbed material and place it into a

sealable, properly labeled container for hazardous waste disposal.[2][4]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the incident to your supervisor and EHS department.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

fluorobenzene waste.
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Caption: Fluorobenzene Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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